Cas no 14248-66-9 (3,5-Dimethyl-4-Nitropyridine 1-Oxide)

• Product Name: 3,5-Dimethyl-4-Nitropyridine 1-Oxide
• CAS No: 14248-66-9
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD00956001
• CID: 49694
• PubChem ID: 96264
• Update Time: 2025-06-15

3,5-Dimethyl-4-Nitropyridine 1-Oxide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-Nitropyridine 1-Oxide
• 3,5-DIMETHYL-4-NITROPYRIDINE-N-OXIDE
• 3,5-dimethyl-4-nitro-1-oxidopyridin-1-ium
• 3,5-Dimethyl-4-nitropyridine N-oxide
• 3,5-DIMETHYL-4-NITROPYRIDINE-1-OXIDE
• 3,4-nitro-,1-oxide
• 3,5-dimethyl-4-nitropyridine oxide
• 4-nitro-3,5-dimethylpyridine N-oxide
• 3,5-Lutidine,4-nitro-, 1-oxide (6CI,8CI)
• 4-Nitro-3,5-dimethylpyridine 1-oxide
• NSC63056
• Pyridine,3,5-dimethyl-4-nitro-, 1-oxide
• 3,5-diMethyl-4-nitro-1$l^{5}-pyridin-1-one
• MFCD00956001
• CS-0166414
• Pyridine, 3,5-dimethyl-4-nitro-, 1-oxide
• Pyridine,5-dimethyl-4-nitro-, 1-oxide
• Q63395429
• HMS3079H22
• 14248-66-9
• SY240120
• AC-6786
• A807918
• AS-35978
• NSC-63056
• AMY2600
• 4-nitro-3,5-dimethylpyridine-N-oxide
• 3, 4-nitro-, 1-oxide
• FT-0659355
• 3,5-dimethyl-4-nitro-1-oxido-pyridin-1-ium
• 3,5-Dimethyl-4-nitropyridine1-oxide
• EN300-155030
• 3,5-dimethyl-4-nitropyridin-1-ium-1-olate
• SMR001559369
• NCIOpen2_000008
• MLS002693414
• VLKVMXPKEDVNBO-UHFFFAOYSA-N
• AKOS005068201
• SCHEMBL1552610
• DTXSID20162058
• 3,5-dimethyl-4-nitropyridine 1-oxide? (Omeprazole Impurity
• 3,5-Lutidine, 4-nitro-, 1-oxide
• CU6U87734Z
• 3,5-Lutidine, 4-nitro-, 1-oxide (8CI)
• 3,5-Dimethyl-4-nitropyridine N-Oxide; 4-Nitro-3,5-dimethylpyridine 1-Oxide; NSC 63056
• DTXCID2084549
• NSC 63056
• pyridine 1-oxide, 3,5-dimethyl-4-nitro-
• BRN 1620317

• MDL： MFCD00956001
• Inchi： 1S/C7H8N2O3/c1-5-3-8(10)4-6(2)7(5)9(11)12/h3-4H,1-2H3
• InChI Key： VLKVMXPKEDVNBO-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C(C)C(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.053492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 71.3

Experimental Properties

• Density: 1.3722 (rough estimate)
• Melting Point: NA
• Boiling Point: 297.07°C (rough estimate)
• Flash Point: 181.9 °C
• Refractive Index: 1.5200 (estimate)
• PSA: 71.28000
• LogP: 2.16330
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,5-Dimethyl-4-Nitropyridine 1-Oxide Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3,5-Dimethyl-4-Nitropyridine 1-Oxide

3,5-Dimethyl-4-Nitropyridine 1-Oxide (CAS No. 14248-66-9): A Comprehensive Overview

3,5-Dimethyl-4-nitropyridine 1-oxide (CAS No. 14248-66-9) is a versatile compound with significant applications in various fields, including medicinal chemistry, organic synthesis, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with methyl groups at the 3 and 5 positions and a nitro group at the 4 position, along with an oxide moiety. These structural elements contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of pharmaceuticals and other advanced materials.

The 3,5-dimethyl-4-nitropyridine 1-oxide molecule has been the subject of extensive research due to its potential in developing new therapeutic agents. Recent studies have highlighted its role as a key intermediate in the synthesis of antiviral and antibacterial compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of 3,5-dimethyl-4-nitropyridine 1-oxide as a precursor in the development of novel antiviral agents targeting RNA viruses. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of RNA viruses, including influenza and coronaviruses.

In addition to its medicinal applications, 3,5-dimethyl-4-nitropyridine 1-oxide has also been explored for its utility in organic synthesis. Its reactivity and stability make it an excellent starting material for the synthesis of complex organic molecules. A notable example is its use in the preparation of functionalized pyridines, which are essential building blocks in the synthesis of pharmaceuticals and agrochemicals. A study published in Tetrahedron Letters in 2021 demonstrated a highly efficient method for the conversion of 3,5-dimethyl-4-nitropyridine 1-oxide into a variety of substituted pyridines using transition-metal-catalyzed reactions.

The physical and chemical properties of 3,5-dimethyl-4-nitropyridine 1-oxide have been well-characterized. It is a solid at room temperature with a melting point ranging from 98 to 100°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in both laboratory-scale and industrial-scale processes.

The safety profile of 3,5-dimethyl-4-nitropyridine 1-oxide is an important consideration for its handling and application. While it is not classified as a hazardous material under current regulations, proper safety precautions should be taken during its use to ensure the well-being of laboratory personnel. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory safety protocols.

In terms of environmental impact, 3,5-dimethyl-4-nitropyridine 1-oxide should be disposed of according to local regulations to prevent contamination of water sources and soil. It is recommended to consult with environmental health and safety (EHS) professionals for specific disposal guidelines.

The future prospects for 3,5-dimethyl-4-nitropyridine 1-oxide are promising. Ongoing research continues to uncover new applications and derivatives that could lead to breakthroughs in various fields. For example, recent advancements in materials science have explored the use of 3,5-dimethyl-4-nitropyridine 1-oxide as a precursor for the synthesis of conductive polymers and other advanced materials with potential applications in electronics and energy storage.

In conclusion, 3,5-dimethyl-4-nitropyridine 1-oxide (CAS No. 14248-66-9) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working on the development of new drugs, materials, and synthetic methods. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.